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Compound of Interest

Compound Name: Myrcenyl acetate

Cat. No.: B075538

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myrcenyl acetate (CAS No. 1118-39-4) is a naturally occurring monoterpene ester valued in
the fragrance industry for its fresh, complex aroma profile.[1] It imparts a unique combination of
citrus, fruity, floral, and woody notes, making it a versatile ingredient in a wide range of scented
products.[1][2][3] These application notes provide a comprehensive overview of Myrcenyl
acetate's properties, performance characteristics, and recommended methodologies for its
evaluation and use in fragrance formulations.

Physicochemical and Olfactive Properties

A thorough understanding of the physicochemical and olfactive properties of a fragrance
ingredient is fundamental to its effective application. Myrcenyl acetate is a colorless liquid with
a medium odor strength and good stability in various bases.[4]

Table 1: Physicochemical Properties of Myrcenyl Acetate
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Property Value Reference

Molecular Formula C12H2002 --INVALID-LINK--
Molecular Weight 196.29 g/mol --INVALID-LINK--
CAS Number 1118-39-4 --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Specific Gravity 0.905-0.913 @ 20°C --INVALID-LINK--
Refractive Index 1.456 - 1.461 @ 20°C --INVALID-LINK--
Flash Point 82.22 °C (180 °F) TCC --INVALID-LINK--
Vapor Pressure 0.015 mmHg @ 25°C (est.) --INVALID-LINK--
logP (o/w) 3.360 --INVALID-LINK--
Solubility Soluble in alcohol; Insoluble in INVALID-LINK-.

water

6 months or longer if stored
Shelf Life --INVALID-LINK--

properly

Table 2: Olfactive Profile of Myrcenyl Acetate

Odor Descriptor Description

] Citrus (Bergamot), Fruity (Pear), Floral
Primary Notes

(Lavender)
Secondary Notes Woody, Herbal, Metallic, Clean
Odor Strength Medium
Substantivity Approximately 6 hours on a smelling strip

Applications in Fragrance Formulations

Myrcenyl acetate's multifaceted scent profile allows for its incorporation into a diverse array of
product categories. Its fresh and clean character makes it particularly suitable for top and
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middle notes in fragrance compositions.

Table 3: Recommended Applications and Use Levels

Recommended Use Level

Application in Fragrance Concentrate Performance & Stability
(%)

Fine Fragrance (e.g., Eau de

) Up to 20% Excellent

Toilette, Perfume)

Cosmetics (e.g., Lotions,
1-10% Good

Creams)

Soaps and Shampoos 2-15% Good

Powder Detergents 5-20% Very Good

Fabric Conditioners 1-5% Moderate to Poor

Experimental Protocols

To fully characterize the performance of Myrcenyl acetate in a fragrance formulation, a series
of standardized experimental protocols should be employed.

Protocol for Stability Testing

This protocol outlines a method to quantify the chemical stability of Myrcenyl acetate in a
finished product base over time.

Objective: To determine the degradation rate of Myrcenyl acetate in a product base under
controlled storage conditions.

Materials:
» Myrcenyl acetate
e Product base (e.g., hydroalcoholic solution for fine fragrance, surfactant base for shampoo)

o Gas Chromatograph-Mass Spectrometer (GC-MS)
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 Incubators/environmental chambers

¢ Glass vials with airtight seals

» Pipettes and standard laboratory glassware
Procedure:

e Sample Preparation:

o Prepare a stock solution of Myrcenyl acetate in the desired product base at a known
concentration (e.g., 5% w/w).

o Aliquot the sample into multiple glass vials, ensuring minimal headspace.

o Prepare a control sample of Myrcenyl acetate in a non-reactive solvent (e.g., ethanol) at
the same concentration.

o Storage Conditions:

o Store the vials under various conditions to simulate shelf-life and consumer use.
Recommended conditions include:

Refrigerated (4°C)

Room temperature (25°C)

Elevated temperature (40°C)

With and without exposure to UV light.
o Time Points:

o Analyze the samples at regular intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).
e GC-MS Analysis:

o At each time point, extract an aliquot of the sample.
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o Prepare the sample for GC-MS analysis (e.g., dilution, extraction).
o Inject the sample into the GC-MS system.

o Use a suitable GC column and temperature program to achieve good separation of
Myrcenyl acetate from other components.

o lIdentify and quantify the Myrcenyl acetate peak based on its retention time and mass
spectrum.

o Data Analysis:

o Calculate the concentration of Myrcenyl acetate at each time point relative to the initial
concentration.

o Plot the concentration of Myrcenyl acetate as a function of time for each storage
condition.

o Determine the half-life of Myrcenyl acetate under each condition.

Protocol for Substantivity Assessment on Skin

This protocol describes a method to evaluate the longevity of Myrcenyl acetate's aroma on
human skin using headspace analysis.

Objective: To measure the concentration of Myrcenyl acetate released from the skin over time
after application.

Materials:

e Solution of Myrcenyl acetate in ethanol (e.g., 10% v/v)

e Solid-Phase Microextraction (SPME) fibers (e.g., PDMS/DVB)

e Headspace sampling vials or custom-made skin sampling chambers
¢ Gas Chromatograph-Mass Spectrometer (GC-MS)

e Human volunteer panel
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Procedure:

Panelist Preparation:

o Select panelists and ensure they have a "wash-out" period (e.g., 24 hours) with no use of
scented products on the application area (typically the forearm).

Application:

o Apply a standardized amount of the Myrcenyl acetate solution to a defined area on the
panelist's forearm.

Headspace Sampling:

o At specified time intervals (e.g., 0, 0.5, 1, 2, 4, 6 hours), collect the headspace above the
application site using an SPME fiber for a fixed duration (e.g., 15 minutes).

GC-MS Analysis:
o Immediately after sampling, desorb the SPME fiber in the injection port of the GC-MS.

o Analyze the sample to identify and quantify the amount of Myrcenyl acetate captured.

Data Analysis:
o Plot the peak area of Myrcenyl acetate against time to create a release profile.

o This profile indicates the substantivity of Myrcenyl acetate on the skin.

Protocol for Sensory Analysis

This protocol provides a framework for the sensory evaluation of Myrcenyl acetate by a
trained panel.

Objective: To create a detailed and quantitative odor profile of Myrcenyl acetate.
Materials:

» Myrcenyl acetate diluted in a suitable solvent (e.g., ethanol or dipropylene glycol)
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Standard smelling strips

Sensory evaluation booths with controlled ventilation and lighting

Trained sensory panel (typically 8-12 panelists)

Sensory evaluation software or standardized questionnaires

Procedure:

Sample Preparation:

o Prepare solutions of Myrcenyl acetate at different concentrations to evaluate its character
at various intensities.

Panelist Training:

o Ensure panelists are familiar with a standardized fragrance lexicon and intensity scales
(e.g., a 0-10 scale).

Evaluation:
o Present coded samples of Myrcenyl acetate to the panelists on smelling strips.

o Ask panelists to rate the intensity of various odor descriptors (e.g., citrus, fruity, floral,
woody, herbal, metallic) at different time points (e.g., top note, middle note, dry down).

Data Analysis:

o Compile the data from all panelists.

o Calculate the mean intensity ratings for each descriptor at each time point.

o Create a spider or radar chart to visualize the odor profile of Myrcenyl acetate.

Visualization of Workflows and Relationships
Fragrance Development Workflow
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The following diagram illustrates a typical workflow for incorporating a new ingredient like
Myrcenyl acetate into a fragrance formulation.

Phase 1: Ingredient Evaluation

Physicochemical Analysis

Stability &
Screening

Offactive Profiling

(Sensory Panel)

Phase 2: Formulation v Phase 3: Application & Testing

Creative Brief Accord Development Formula Optimization {~—# Application in Product Base Full Stability &
Performance Testing

Consumer Panel Testing }» Final Fragrance Formula

Click to download full resolution via product page

Fragrance Development Workflow

Experimental Workflow for Substantivity Testing

This diagram details the sequential steps involved in the substantivity testing of a fragrance
ingredient on a substrate.
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Prepare Fragrance Solution

Apply to Substrate
(e.g., Skin, Fabric)

Headspace Sampling
(SPME) at Time Intervals

GC-MS Analysis

Data Processing &
Release Profile Generation

Click to download full resolution via product page

Substantivity Testing Workflow

Safety and Regulatory Information
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Myrcenyl acetate is considered safe for use in fragrance formulations under the guidelines of
the International Fragrance Association (IFRA). The Research Institute for Fragrance Materials
(RIFM) has conducted a safety assessment. It is recommended to adhere to the usage levels
specified by IFRA for different product categories. As with all fragrance materials, it is essential
to handle Myrcenyl acetate in accordance with its Safety Data Sheet (SDS).

Conclusion

Myrcenyl acetate is a valuable and versatile ingredient for fragrance formulators. Its fresh and
complex odor profile, coupled with good performance in many applications, makes it a key
component for creating innovative and appealing scents. The protocols and data presented in
these application notes provide a solid foundation for researchers and scientists to effectively
utilize and further explore the potential of Myrcenyl acetate in fragrance development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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